Cas no 644985-91-1 (Benzene, [(1E)-4-ethyl-1-hexenyl]-)

• Product Name: Benzene, [(1E)-4-ethyl-1-hexenyl]-
• CAS No: 644985-91-1
• MF: C₁₄H₂₀
• MW: 188.308604240417
• CID: 423422
• PubChem ID: 54037989
• Update Time: 2025-04-19

Benzene, [(1E)-4-ethyl-1-hexenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [(1E)-4-ethyl-1-hexenyl]-
• 4-ethylhex-1-enylbenzene
• (4-ETHYLHEX-1-EN-1-YL)BENZENE
• 644985-91-1
• DTXSID50708584

• Inchi： 1S/C14H20/c1-3-13(4-2)11-8-12-14-9-6-5-7-10-14/h5-10,12-13H,3-4,11H2,1-2H3
• InChI Key： LKIDMSJSJYRLBT-UHFFFAOYSA-N
• SMILES： C(CC=CC1C=CC=CC=1)(CC)CC

Computed Properties

• Exact Mass: 188.1566
• Monoisotopic Mass: 188.156500638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes